Cas no 23169-33-7 (9-(2-Hydroxyethyl)guanine)

• Product Name: 9-(2-Hydroxyethyl)guanine
• CAS No: 23169-33-7
• Molecular Formula: C₇H₉N₅O₂
• Molecular Weight: 195.17866
• CID: 288979
• PubChem ID: 135467399

9-(2-Hydroxyethyl)guanine Properties

Names and Identifiers

• 6H-Purin-6-one,2-amino-1,9-dihydro-9-(2-hydroxyethyl)-
• 2-amino-9-(2-hydroxyethyl)-3H-purin-6-one
• 9-(2-HYDROXYETHYL)GUANINE
• 2-amino-9-(2-hydroxy-ethyl)-1,9-dihydro-purin-6-one
• 2-amino-9-(2-hydroxyethyl)-3,9-dihydro-6h-purin-6-one
• 9-(2'-Hydroxyethyl)-2-amino-6-hydroxypurin
• AC1L5YIN
• AC1Q6IAT
• AR-1D8698
• CTK4F1024
• NSC40668
• SureCN350397
• UNII-913B0OP28B
• 913B0OP28B
• 9-(2'-Hydroxyethyl)guanine
• (9-(2-HYDROXYETHYL)GUANINE) [WHO-IP]
• DTXSID80177749
• SCHEMBL350397
• Q27271369
• ACICLOVIR IMPURITY P [EP IMPURITY]
• ACICLOVIR IMPURITY P [WHO-IP]
• AKOS030254228
• HYDROXYETHYL GUANINE [USP IMPURITY]
• Aciclovir impurity P [EP]
• 2-Amino-9-(2-hydroxyethyl)-9H-purin-6-ol
• Guanine, 9-(2-hydroxyethyl)-
• 2-amino-9-(2-hydroxyethyl)-1H-purin-6-one
• NSC-40668
• HYDROXYETHYL GUANINE
• 2-amino-9-(2-hydroxyethyl)-1,9-dihydro-6H-purin-6-one
• 23169-33-7
• DB-229723
• 6H-Purin-6-one, 2-amino-1,9-dihydro-9-(2-hydroxyethyl)-

• InChIKey： ZXOYFKBSRZDBBD-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H9N5O2/c8-7-10-5-4(6(14)11-7)9-3-12(5)1-2-13/h3,13H,1-2H2,(H3,8,10,11,14)
• SMILES： OCCN1C=NC2C(N=C(NC1=2)N)=O

Computed Properties

• Exact Mass: 195.07577
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 195.076
• Heavy Atom Count: 14
• Complexity: 279
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _1.5
• Topological Polar Surface Area: 106A^2

Experimental Properties

• LogP: -0.72470
• PSA: 105.53
• Refractive Index: 1.843
• Boiling Point: 584.3°Cat760mmHg
• Flash Point: 307.1°C
• Density: 1.86